Cas no 887589-91-5 (Benzenamine,N-(cyclopentylmethyl)-3,4-dimethoxy-)
887589-91-5 structure
Product Name:Benzenamine,N-(cyclopentylmethyl)-3,4-dimethoxy-
CAS No:887589-91-5
MF:C14H21NO2
MW:235.32204413414
CID:713535
PubChem ID:53431185
Update Time:2025-04-19
Benzenamine,N-(cyclopentylmethyl)-3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(cyclopentylmethyl)-3,4-dimethoxy-
- CYCLOPENTYLMETHYL-(3,4-DIMETHOXY-PHENYL)-AMINE
- N-(cyclopentylmethyl)-3,4-dimethoxyaniline
- DTXSID60700317
- 887589-91-5
- AKOS010599033
-
- MDL: MFCD07786981
- Inchi: 1S/C14H21NO2/c1-16-13-8-7-12(9-14(13)17-2)15-10-11-5-3-4-6-11/h7-9,11,15H,3-6,10H2,1-2H3
- InChI Key: HATNLGHQQPVENC-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)NCC1CCCC1)OC
Computed Properties
- Exact Mass: 235.157
- Monoisotopic Mass: 235.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 30.5A^2
Benzenamine,N-(cyclopentylmethyl)-3,4-dimethoxy- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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